Cas no 1261915-60-9 (2-[4-(N,N-Dimethylaminocarbonyl)phenyl]-6-fluorobenzoic acid)

• Product Name: 2-[4-(N,N-Dimethylaminocarbonyl)phenyl]-6-fluorobenzoic acid
• CAS No: 1261915-60-9
• MF: C₁₆H₁₄FNO₃
• MW: 287.285667896271
• MDL: MFCD18321981
• CID: 2621967
• PubChem ID: 53227811
• Update Time: 2025-05-26

2-[4-(N,N-Dimethylaminocarbonyl)phenyl]-6-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID30691344
• 2-[4-(N,N-Dimethylaminocarbonyl)phenyl]-6-fluorobenzoic acid, 95%
• 4'-(Dimethylcarbamoyl)-3-fluoro[1,1'-biphenyl]-2-carboxylic acid
• 2-[4-(N,N-DIMETHYLAMINOCARBONYL)PHENYL]-6-FLUOROBENZOIC ACID
• 1261915-60-9
• MFCD18321981
• 2-[4-(N,N-Dimethylaminocarbonyl)phenyl]-6-fluorobenzoic acid

• MDL： MFCD18321981
• Inchi： 1S/C16H14FNO3/c1-18(2)15(19)11-8-6-10(7-9-11)12-4-3-5-13(17)14(12)16(20)21/h3-9H,1-2H3,(H,20,21)
• InChI Key： XVIFONLNGTYXMY-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C(=O)O)C1C=CC(C(N(C)C)=O)=CC=1

Computed Properties

• Exact Mass: 287.09577147Da
• Monoisotopic Mass: 287.09577147Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 57.6Ų

Additional information on 2-[4-(N,N-Dimethylaminocarbonyl)phenyl]-6-fluorobenzoic acid

Introduction to 2-[4-(N,N-Dimethylaminocarbonyl)phenyl]-6-fluorobenzoic Acid (CAS No. 1261915-60-9)

2-[4-(N,N-Dimethylaminocarbonyl)phenyl]-6-fluorobenzoic acid, identified by its Chemical Abstracts Service (CAS) number 1261915-60-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its aromatic structure, incorporating both a fluoro-substituted benzoic acid moiety and an N,N-dimethylaminocarbonyl functional group. The strategic placement of these substituents imparts unique chemical properties that make it a valuable scaffold for the development of novel therapeutic agents.

The fluorine atom at the 6-position of the benzoic ring is a key feature, as fluorine substitution is well-documented to enhance metabolic stability, binding affinity, and overall pharmacological activity in drug candidates. In particular, fluorinated benzoic acids have been extensively studied for their potential in modulating various biological pathways, including those relevant to inflammation, pain management, and neurodegenerative disorders. The N,N-dimethylaminocarbonyl group (DMAC) further contributes to the compound's reactivity and functionality, enabling diverse chemical transformations that can be leveraged in synthetic drug design.

Recent advancements in medicinal chemistry have highlighted the importance of 2-[4-(N,N-Dimethylaminocarbonyl)phenyl]-6-fluorobenzoic acid as a versatile intermediate in the synthesis of bioactive molecules. Its structural motif has been explored in the development of inhibitors targeting enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which play critical roles in inflammatory processes. Additionally, the compound's ability to undergo selective modifications has made it a promising candidate for generating analogs with enhanced pharmacokinetic profiles.

In academic research, this compound has been utilized as a building block for constructing more complex scaffolds through cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions allow for the introduction of aryl groups at specific positions, enabling fine-tuning of biological activity. For instance, studies have demonstrated that derivatives of 2-[4-(N,N-Dimethylaminocarbonyl)phenyl]-6-fluorobenzoic acid exhibit potent anti-inflammatory effects by selectively inhibiting the production of pro-inflammatory cytokines.

The incorporation of the fluorine atom at the 6-position is particularly noteworthy, as it has been shown to improve binding interactions with biological targets. Fluorine's ability to modulate electronic properties and hydrogen bonding networks makes it an invaluable substituent in drug design. In clinical trials involving fluorinated compounds, improvements in bioavailability and target engagement have been consistently observed. This underscores the relevance of 2-[4-(N,N-Dimethylaminocarbonyl)phenyl]-6-fluorobenzoic acid as a precursor for next-generation therapeutics.

From a synthetic chemistry perspective, the compound's architecture provides multiple sites for functionalization, allowing chemists to explore diverse chemical space. The presence of both an aromatic ring and an acyl group offers opportunities for further derivatization into amides, esters, or heterocyclic compounds. Such modifications can lead to novel drug candidates with improved solubility, bioavailability, and target specificity. Researchers have also investigated its potential in peptidomimetics, where its rigid aromatic core can serve as a scaffold for mimicking peptide sequences while avoiding proteolytic degradation.

The pharmaceutical industry has taken notice of 2-[4-(N,N-Dimethylaminocarbonyl)phenyl]-6-fluorobenzoic acid due to its structural features that align with current trends in drug discovery. The demand for fluorinated compounds continues to grow, driven by their demonstrated efficacy in improving drug-like properties. Companies are actively exploring derivatives of this compound as part of their pipeline initiatives aimed at addressing unmet medical needs in areas such as oncology and central nervous system disorders.

In conclusion, 2-[4-(N,N-Dimethylaminocarbonyl)phenyl]-6-fluorobenzoic acid (CAS No. 1261915-60-9) represents a significant advancement in medicinal chemistry, offering a rich structural framework for developing innovative therapeutic agents. Its unique combination of substituents—particularly the fluoro group and DMAC moiety—provides unparalleled opportunities for designing molecules with enhanced pharmacological profiles. As research progresses, this compound is expected to play an increasingly pivotal role in shaping future treatments across multiple therapeutic domains.